Samarium trivanadium nonaoxide

• CAS No.: 13692-91-6
• Molecular Formula: O9SmV3-15
• Molecular Weight: 447.176
• IUPAC Name: oxygen(2-);samarium(3+);vanadium
• InChI: InChI=1S/9O.Sm.3V/q9*-2;+3
• InChI Key: FNSXBEVRHDYVFK-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[Sm+3]
• Synonyms: samarium trivanadium nonaoxide

Description

Samarium(III) oxide (Sm₂O₃), also known as samaria, is a rare-earth oxide with the molecular formula Sm₂O₃ and a molecular weight of 348.70–348.72 g/mol (minor variations due to rounding) . It is a fine, micro-brown powder that is odorless, insoluble in water, and stable under standard conditions . Its high melting point (~2300°C) and ability to absorb atmospheric CO₂ make it suitable for specialized applications in ceramics, optics, and catalysis .

Comparison with Similar Compounds

Research Findings and Contradictions

• Molecular Weight Discrepancy : Sm₂O₃’s molecular weight varies slightly across sources (348.70 vs. 348.72), likely due to rounding differences in isotopic calculations .
• Safety Data Gaps : Er₂O₃ lacks detailed chronic toxicity studies compared to Sm₂O₃, which has established LD₅₀ values (>5 gm/kg in rats) .
• Nanoparticle Behavior: Sm₂O₃ nanoparticles show enhanced reactivity and catalytic efficiency compared to bulk material, but their environmental impact remains understudied .

Q & A

Q. What synthesis methodologies are recommended for preparing high-purity samarium-vanadium oxide compounds?

To synthesize samarium-vanadium oxides, solid-state reactions or sol-gel methods are commonly employed. For example, samarium oxide (Sm₂O₃) precursors can be combined with vanadium oxides (e.g., V₂O₅) under controlled annealing temperatures (e.g., 800–1200°C) to form ternary oxides. Ensure stoichiometric ratios are verified via X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS). Vacuum drying (60 minutes at 100°C) is critical to minimize hydroxyl contamination . For nanoparticle systems, solvothermal synthesis with size-controlled templates (e.g., surfactants) ensures uniformity in particle distribution (<100 nm) .

Q. Which characterization techniques are essential for structural and compositional analysis of samarium-vanadium oxides?

• XRD : Confirms crystallographic phase purity and identifies secondary phases (e.g., unreacted Sm₂O₃ or V₂O₅).
• Raman/IR Spectroscopy : Detects metal-oxygen bonding modes (e.g., Sm–O–V linkages) and lattice defects .
• Transmission Electron Microscopy (TEM) : Resolves particle size and morphology (e.g., 20–30 nm nanoparticles vs. micron-scale aggregates) .
• X-ray Photoelectron Spectroscopy (XPS) : Validates oxidation states (Sm³⁺, V⁵⁺/V⁴⁺) and surface composition .

Advanced Research Questions

Q. How do particle size variations (micro vs. nano) influence optical and catalytic properties in samarium-vanadium oxides?

Nanoparticles (20–30 nm) exhibit enhanced surface-to-volume ratios, leading to higher catalytic activity and redshifted optical absorption edges compared to micron-scale particles. For instance, samarium oxide nanoparticles in tellurite glass reduce the optical bandgap (from 3.2 eV to 2.8 eV) and increase electronic polarization, critical for photonic applications . In photocatalytic composites (e.g., In₂S₃/SmOOH), smaller particle sizes improve charge separation efficiency by 40–60% under visible light . Use dynamic light scattering (DLS) and BET surface area analysis to correlate size-effects with performance metrics.

Q. How can researchers address contradictions in reported catalytic activity data for samarium-vanadium oxides under varying thermal conditions?

Discrepancies often arise from differences in synthesis parameters (e.g., annealing atmosphere, ramp rates). For example:

• Oxidizing vs. Inert Atmospheres : Sm³⁺ may partially reduce to Sm²⁺ under H₂/N₂ flow, altering redox activity .
• Thermal History : Rapid quenching vs. slow cooling affects crystallinity and defect density.
  Methodological Solution : Standardize thermal profiles and employ in situ XRD to monitor phase transitions during heating. Cross-validate catalytic data using multiple techniques (e.g., gas chromatography for CO₂ reduction, UV-Vis for dye degradation kinetics) .

Q. What experimental controls are critical for reproducibility in photocatalytic studies of samarium-vanadium composites?

• Light Intensity Calibration : Use a radiometer to ensure consistent photon flux (e.g., 100 mW/cm² for solar simulators).
• Charge Scavenger Ratios : Optimize sacrificial agent concentrations (e.g., 10 vol% methanol for hole scavenging) to avoid masking true photocatalytic efficiency.
• Surface Passivation : Pre-treat samples with UV-Ozone to remove organic contaminants that may block active sites .
• Environmental Controls : Maintain constant humidity (e.g., 45% RH) and temperature (25°C) during testing to minimize variability .